Cas no 180987-85-3 (Dihydro-5-(1-naphthalenyl)-2-furanone)

• Product Name: Dihydro-5-(1-naphthalenyl)-2-furanone
• CAS No: 180987-85-3
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• CID: 1062038
• PubChem ID: 2794007
• Update Time: 2025-10-15

Dihydro-5-(1-naphthalenyl)-2-furanone Chemical and Physical Properties

Names and Identifiers

• Dihydro-5-(1-naphthalenyl)-
• 5-naphthalen-1-yloxolan-2-one
• DIHYDRO-5-(1-NAPHTHALENYL)-2-FURANONE
• 5-Naphthyl-3,4,5-trihydrofuran-2-one
• SCHEMBL576000
• 5-(naphthalen-1-yl)dihydrofuran-2(3H)-one
• DTXSID70383175
• 180987-85-3
• Dihydro-5-(1-naphthalenyl)-2-furanone

• Inchi： 1S/C14H12O2/c15-14-9-8-13(16-14)12-7-3-5-10-4-1-2-6-11(10)12/h1-7,13H,8-9H2
• InChI Key： XWWREWOYBQYSNW-UHFFFAOYSA-N
• SMILES： O1C(CCC1C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 212.08400
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.21790

Additional information on Dihydro-5-(1-naphthalenyl)-2-furanone

Comprehensive Analysis of Dihydro-5-(1-naphthalenyl)-2-furanone (CAS No. 180987-85-3): Properties, Applications, and Industry Insights

Dihydro-5-(1-naphthalenyl)-2-furanone (CAS No. 180987-85-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and fine chemical research. This heterocyclic lactone features a unique structural framework combining a naphthalene moiety with a dihydrofuranone ring, making it a valuable intermediate for synthetic applications. Its molecular formula, C₁₄H₁₂O₂, and precise stereochemistry contribute to its reactivity profile, which is frequently exploited in asymmetric synthesis and drug discovery.

In recent years, the demand for high-purity lactone derivatives like Dihydro-5-(1-naphthalenyl)-2-furanone has surged due to their role in developing chiral auxiliaries and bioactive molecules. Researchers particularly value its naphthalene-fused furanone structure for modulating pharmacokinetic properties in medicinal chemistry. A 2023 study highlighted its potential as a precursor for non-steroidal anti-inflammatory agents, aligning with the growing market for safer analgesics—a topic frequently searched in academic and industrial databases.

The synthesis of CAS 180987-85-3 typically involves Pd-catalyzed cross-coupling or intramolecular cyclization strategies, with optimization focusing on atom economy—a key concern in green chemistry discussions. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its >98% purity, a critical parameter for pharmaceutical-grade materials. These technical aspects respond to frequent search queries like "how to characterize furanone derivatives" or "synthetic routes to naphthalene-containing lactones" in chemical forums.

Beyond pharmaceuticals, Dihydro-5-(1-naphthalenyl)-2-furanone finds niche applications in flavor and fragrance formulations, where its woody-amber olfactory notes are prized. This connects with the booming natural identical aroma chemicals market, projected to grow at 6.8% CAGR through 2030. Regulatory-compliant production follows REACH and FDA guidelines, addressing another common search concern about "regulatory status of specialty lactones."

Storage recommendations for this compound emphasize argon-protected containers at -20°C to prevent oxidative degradation—a practical detail often queried by laboratory technicians. Its logP value of 2.91 suggests moderate lipophilicity, explaining its membrane permeability in biological studies. These physicochemical properties make it a frequent subject in QSAR modeling discussions, another trending topic in computational chemistry circles.

Innovative applications are emerging in material science, where the compound's rigid bicyclic system serves as a building block for liquid crystal polymers. This aligns with searches for "sustainable high-performance materials," reflecting industry shifts toward eco-friendly alternatives. Recent patents disclose its utility in OLED electron transport layers, tapping into the global display technology market worth $72 billion annually.

Quality control protocols for 180987-85-3 involve stringent residual solvent analysis by GC-headspace, addressing purity concerns raised in pharmaceutical excipient forums. The compound's crystalline form (melting point 112-114°C) ensures batch-to-batch reproducibility, a critical factor for GMP compliance—a recurrent theme in FDA inspection preparation guides.

Environmental fate studies indicate 94% biodegradation within 28 days under OECD 301B conditions, making it preferable over persistent alternatives. This data responds to increasing searches for "biodegradable specialty chemicals" among sustainability officers. Transport classification as non-hazardous per DOT 49 CFR facilitates global logistics, a practical advantage for multinational supply chains.

In conclusion, Dihydro-5-(1-naphthalenyl)-2-furanone represents a versatile scaffold bridging multiple industries. Its evolving applications from drug discovery to advanced materials position it as a compound of enduring scientific and commercial interest, with research activity likely to expand in tandem with breakthroughs in catalysis and molecular design technologies.